Cas no 58064-68-9 (2-Propenoicacid, 3-phenyl-, 2-(aminothioxomethyl)hydrazide)

• Product Name: 2-Propenoicacid, 3-phenyl-, 2-(aminothioxomethyl)hydrazide
• CAS No: 58064-68-9
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 386576
• PubChem ID: 6188079
• Update Time: 2025-04-19

2-Propenoicacid, 3-phenyl-, 2-(aminothioxomethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid, 3-phenyl-, 2-(aminothioxomethyl)hydrazide
• [[(E)-3-phenylprop-2-enoyl]amino]thiourea
• AC1O218I
• NSC153386
• NSC-153386
• 58064-68-9
• DTXSID90422196

• Inchi： 1S/C10H11N3OS/c11-10(15)13-12-9(14)7-6-8-4-2-1-3-5-8/h1-7H,(H,12,14)(H3,11,13,15)/b7-6+
• InChI Key： WZGWQGSNOUTFMH-VOTSOKGWSA-N
• SMILES： S=C(N)NNC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.06243
• Monoisotopic Mass: 221.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.299
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.686
• PSA: 67.15
• LogP: 2.04630